Cas no 85392-07-0 (4-[(2,3-dihydro-5-benzofuranyl)methyl]piperazine-1-carbaldehyde)
![4-[(2,3-dihydro-5-benzofuranyl)methyl]piperazine-1-carbaldehyde structure](https://www.kuujia.com/scimg/cas/85392-07-0x500.png)
85392-07-0 structure
Product name:4-[(2,3-dihydro-5-benzofuranyl)methyl]piperazine-1-carbaldehyde
4-[(2,3-dihydro-5-benzofuranyl)methyl]piperazine-1-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-[(2,3-dihydro-5-benzofuranyl)methyl]piperazine-1-carbaldehyde
- 4-(2,3-dihydro-1-benzofuran-5-ylmethyl)piperazine-1-carbaldehyde
- V6MX586H2M
- EINECS 286-865-7
- NS00038917
- DTXSID20234587
- 1-Piperazinecarboxaldehyde, 4-[(2,3-dihydro-5-benzofuranyl)methyl]-
- 4-[(2,3-Dihydro-5-benzofuranyl)methyl]-1-piperazinecarboxaldehyde
- 4-((2,3-Dihydro-5-benzofuranyl)methyl)piperazine-1-carbaldehyde
- 85392-07-0
- INHPLXJZZJIRNN-UHFFFAOYSA-N
-
- Inchi: InChI=1S/C14H18N2O2/c17-11-16-6-4-15(5-7-16)10-12-1-2-14-13(9-12)3-8-18-14/h1-2,9,11H,3-8,10H2
- InChI Key: INHPLXJZZJIRNN-UHFFFAOYSA-N
- SMILES: C1COC2=C1C=C(C=C2)CN3CCN(CC3)C=O
Computed Properties
- Exact Mass: 246.137
- Monoisotopic Mass: 246.137
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.8Ų
- XLogP3: 1
Experimental Properties
- Density: 1.272
- Boiling Point: 417.2°C at 760 mmHg
- Flash Point: 206.1°C
- Refractive Index: 1.648
4-[(2,3-dihydro-5-benzofuranyl)methyl]piperazine-1-carbaldehyde Related Literature
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Eli Sutter,Juan Carlos Idrobo,Peter Sutter J. Mater. Chem. C, 2020,8, 11555-11562
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Valerio Giannellini,Massimo Bambagiotti-Alberti,Bruno Bruni,Massimo Di Vaira New J. Chem., 2006,30, 647-653
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Raihana Begum,Xin Yu Chin,Mingjie Li,Bahulayan Damodaran,Tze Chien Sum Chem. Commun., 2019,55, 5451-5454
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Ileana Menegazzo,Alexander Fries,Stefano Mammi,Roberta Galeazzi,Gianluca Martelli,Mario Orena,Samuele Rinaldi Chem. Commun., 2006, 4915-4917
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Zhenyuan Ji,Guoxing Zhu,Chaojun Chen,Kangmin Chen,Ren Bu,Limin Yang CrystEngComm, 2015,17, 2517-2522
85392-07-0 (4-[(2,3-dihydro-5-benzofuranyl)methyl]piperazine-1-carbaldehyde) Related Products
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